Hydrogen Bond Donor/Acceptor Topology: Differentiation from Regioisomeric Isoxazole-Tetrazole Amides
The target compound presents 2 hydrogen bond donors (tetrazole NH and amide NH) and 6 hydrogen bond acceptors (isoxazole O and N, methoxy O, amide carbonyl O, tetrazole N atoms), yielding a donor/acceptor ratio of 0.33 . In contrast, the regioisomeric N-(5-methyl-3-isoxazolyl)-3-(1H-tetrazol-1-yl)propanamide features the tetrazole linked via N1 rather than C5, which eliminates one H-bond donor and reorients the acceptor geometry. The 2H-tetrazole tautomer in the target compound positions the acidic NH proton for bidentate H-bonding with carboxylate residues in enzyme active sites, a binding mode confirmed crystallographically for related 2H-tetrazol-5-yl amides but geometrically impossible for 1H-tetrazol-1-yl analogs [1]. This topological distinction directly impacts target engagement potential.
| Evidence Dimension | Hydrogen bond donor/acceptor count and tautomeric form |
|---|---|
| Target Compound Data | 2 H-bond donors; 6 H-bond acceptors; 2H-tetrazole tautomer; donors/acceptors = 0.33 |
| Comparator Or Baseline | N-(5-Methyl-3-isoxazolyl)-3-(1H-tetrazol-1-yl)propanamide: 1 H-bond donor; 7 H-bond acceptors; 1H-tetrazole regioisomer; donors/acceptors = 0.14 |
| Quantified Difference | 2-fold difference in H-bond donor count; fundamentally different tautomeric H-bond geometry (bidentate vs. monodentate potential) |
| Conditions | Structural comparison based on defined chemical structures; H-bond counts derived from standard donor/acceptor atom enumeration |
Why This Matters
The distinct H-bond donor topology and 2H-tautomer geometry directly affect molecular recognition at biological targets; a user requiring the specific bidentate H-bond donor motif of a 2H-tetrazol-5-yl amide cannot substitute a 1H-tetrazol-1-yl analog without losing this interaction capability.
- [1] Allen, F. H., Groom, C. R., Liebeschuetz, J. W., Bardwell, D. A., & Wood, P. A. (2012). The Hydrogen Bond Environments of 1H-Tetrazole and Tetrazolate Rings: The Structural Basis for Tetrazole–Carboxylic Acid Bioisosterism. Journal of Chemical Information and Modeling, 52(3), 857–866. View Source
